Cas no 64230-10-0 (Benzenamine, 2-bromo-N,N,5-trimethyl-)

• Product Name: Benzenamine, 2-bromo-N,N,5-trimethyl-
• CAS No: 64230-10-0
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 1680779
• Update Time: 2024-09-03

Benzenamine, 2-bromo-N,N,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-N,N,5-trimethyl-
• 2-BROMO-N,N,5-TRIMETHYLANILINE

• Inchi： 1S/C9H12BrN/c1-7-4-5-8(10)9(6-7)11(2)3/h4-6H,1-3H3
• InChI Key： QRPSRXIDVBOPCC-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 213.01536
• Monoisotopic Mass: 213.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 257.7±28.0 °C(Predicted)
• PSA: 3.24
• pka: 4.52±0.28(Predicted)